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Compound of Interest

Compound Name: Prosaptide TX14(A)

Cat. No.: B109575 Get Quote

Technical Support Center: Prosaptide TX14(A)
Peptide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and

troubleshooting of Prosaptide TX14(A) peptide to ensure optimal experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is Prosaptide TX14(A) and what is its primary mechanism of action?

A1: Prosaptide TX14(A) is a synthetic 14-amino acid peptide derived from the neurotrophic

region of saposin C.[1] It functions as a potent agonist for the G protein-coupled receptors

GPR37 and GPR37L1, with EC50 values of 7 nM and 5 nM, respectively. Activation of these

receptors stimulates signaling through pertussis toxin-sensitive G proteins and leads to the

phosphorylation of ERK1 and ERK2, promoting neuroprotective and glioprotective effects.[2]

Q2: What are the recommended storage conditions for lyophilized Prosaptide TX14(A)?

A2: For long-term stability, lyophilized Prosaptide TX14(A) should be stored in a dry, dark

environment. The optimal storage temperature is -20°C for short-term storage and -80°C for

long-term storage.[3]

Q3: How should I store Prosaptide TX14(A) once it is reconstituted into a stock solution?
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A3: Reconstituted stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

For storage, it is recommended to keep the aliquots at -20°C for up to one month or at -80°C

for up to six months.[2] Ensure the vials are sealed tightly to prevent moisture contamination.[2]

Q4: What is the solubility of Prosaptide TX14(A)?

A4: Prosaptide TX14(A) is soluble in water up to 2 mg/ml. For other solvents, it is

recommended to consult the manufacturer's datasheet for specific lots.

Q5: Is Prosaptide TX14(A) stable in biological systems?

A5: While Prosaptide TX14(A) has demonstrated robust effects in the peripheral nervous

system, it is known to be rapidly degraded in the brain, which may limit its efficacy for central

nervous system applications when administered directly.[4]
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Problem Possible Cause(s) Recommended Solution(s)

Difficulty dissolving the peptide

- Incorrect solvent.- Peptide

concentration is too high.-

Formation of secondary

structures.

- Ensure you are using a

recommended solvent, such as

sterile distilled water.- Try to

dissolve at a lower

concentration.- Gentle heating

and/or sonication can aid in

dissolution.[2]- If using a buffer,

ensure the pH is between 5-6

for optimal stability.

Precipitation observed in stock

solution after thawing

- Peptide has come out of

solution during freezing.- pH of

the solution has shifted.-

Repeated freeze-thaw cycles.

- Gently warm the solution and

vortex to redissolve.- Ensure

the solution is fully equilibrated

to room temperature before

use.- Prepare smaller aliquots

to avoid multiple freeze-thaw

cycles.

Inconsistent or no biological

activity

- Improper storage leading to

degradation.- Peptide

oxidation.- Incorrect dosage or

administration.

- Verify that the peptide has

been stored at the correct

temperature and protected

from light and moisture.- For

peptides containing oxidation-

prone residues, purging the

vial with an inert gas like

nitrogen or argon before

sealing can help.- Review

experimental protocols to

ensure the correct

concentration and

administration route are being

used.

Loss of peptide due to

adsorption

- Peptide sticking to the

surface of storage vials or

labware.

- Use low-protein-binding

polypropylene or glass vials.-

At high dilutions, a carrier

protein may be necessary, but
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check for compatibility with

your assay.

Quantitative Data Summary
Table 1: Recommended Storage Conditions

Form Temperature Duration Key Considerations

Lyophilized Powder -20°C Short-term
Store in a dry, dark

place.

-80°C Long-term

Tightly seal the vial to

prevent moisture

uptake.

Reconstituted Stock

Solution
-20°C Up to 1 month[2]

Aliquot to avoid

freeze-thaw cycles.

Use sterile buffers (pH

5-6).

-80°C Up to 6 months[2]
Ensure vials are

tightly sealed.[2]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Prosaptide
TX14(A)

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This minimizes the condensation of atmospheric

moisture.

Solvent Addition: Add the calculated volume of sterile, high-purity water to achieve the

desired stock concentration (e.g., not exceeding 2 mg/ml).

Dissolution: Gently vortex or swirl the vial to dissolve the peptide. If necessary, sonicate the

solution for short periods to aid dissolution.[2]
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Aliquoting: Once fully dissolved, divide the stock solution into single-use aliquots in low-

protein-binding tubes.

Storage: Immediately store the aliquots at -20°C or -80°C.[2]

Protocol 2: Preparation of Working Solutions
Thawing: Retrieve a single aliquot of the stock solution from the freezer and allow it to thaw

completely at room temperature.

Dilution: Using your experimental buffer, dilute the stock solution to the final working

concentration.

Usage: It is recommended to prepare working solutions fresh on the day of the experiment.

[2] Do not store diluted working solutions for extended periods.
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Caption: Signaling pathway of Prosaptide TX14(A) via GPR37/GPR37L1.
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Caption: Recommended workflow for handling Prosaptide TX14(A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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